Cas no 952182-21-7 (methyl 6-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-3-carboxylate)

• Product Name: methyl 6-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-3-carboxylate
• CAS No: 952182-21-7
• MF: C₁₀H₇F₃N₂O₂
• MW: 244.169992685318
• CID: 1986142
• PubChem ID: 45073276
• Update Time: 2025-04-21

methyl 6-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 6-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-3-carboxylate
• LogP
• 6-TRIFLUOROMETHYL-1H-PYRROLO[2,3-B]PYRIDINE-3-CARBOXYLIC ACID METHYL ESTER
• AT39305
• AKOS015995911
• 952182-21-7
• SCHEMBL15389097
• ABCSUZBXFZPUKN-UHFFFAOYSA-N

• Inchi： 1S/C10H7F3N2O2/c1-17-9(16)6-4-14-8-5(6)2-3-7(15-8)10(11,12)13/h2-4H,1H3,(H,14,15)
• InChI Key： ABCSUZBXFZPUKN-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C2C(C(=O)OC)=CNC2=N1)(F)F

Computed Properties

• Exact Mass: 244.04596196g/mol
• Monoisotopic Mass: 244.04596196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines